Cas no 2325814-47-7 (5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 2325814-47-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5310943
• PubChem ID: 167997047
• Update Time: 2025-05-26

5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Butylpyrazolo[1,5-a]pyrazin-4(5H)-one
• 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• 2325814-47-7

• Inchi： 1S/C10H17N3O/c1-2-3-6-12-7-8-13-9(10(12)14)4-5-11-13/h7-9,11H,2-6H2,1H3
• InChI Key： SIHSQAPXTADQGL-UHFFFAOYSA-N
• SMILES： O=C1C2CCNN2C=CN1CCCC

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 250.2±40.0 °C(Predicted)
• pka: -1.11±0.20(Predicted)

Additional information on 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Introduction to 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 2325814-47-7)

5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 2325814-47-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a butyl group at the 5-position and the fused pyrazole-pyrazine ring system imparts unique chemical and pharmacological properties, making it a subject of intense study in drug discovery.

The molecular structure of 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one consists of two interconnected pyrazole rings, with the butyl substituent attached to one of the nitrogen atoms. This configuration allows for multiple possible interactions with biological targets, including enzymes and receptors. The compound’s ability to modulate these interactions has led to its exploration in various therapeutic contexts, particularly in the search for novel treatments for neurological disorders, inflammation, and metabolic diseases.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one. These methods have enabled researchers to predict binding affinities and pharmacokinetic profiles with greater accuracy, accelerating the drug development process. For instance, molecular docking studies have revealed that this compound exhibits strong binding potential to certain kinases and transcription factors, which are critical in cancer signaling pathways.

In vitro studies have demonstrated that 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The butyl group appears to play a crucial role in modulating these effects by enhancing solubility and improving cell membrane permeability. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative diseases like Alzheimer’s and Parkinson’s.

The synthesis of 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and β-ketoesters or β-diketones under acidic or basic catalysis. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, reducing waste and energy consumption without compromising efficiency.

The pharmacological profile of 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. Preclinical studies have shown that this compound can penetrate the BBB effectively while maintaining its pharmacological activity. This property makes it an attractive candidate for developing treatments targeting neurological conditions that are currently poorly addressed by existing medications.

One of the most exciting aspects of 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is its potential as a scaffold for structure-based drug design. By modifying its core structure or substituents, researchers can fine-tune its biological activity and selectivity. For example, replacing the butyl group with other alkyl or aryl groups could alter its pharmacokinetic properties or target specificity. Such modifications are essential for optimizing drug candidates for clinical use.

The regulatory landscape for novel compounds like 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is stringent but well-established. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive preclinical and clinical data before approving new drugs. This ensures that only safe and effective medications reach patients. The journey from discovery to market approval is long and costly but remains a critical step in bringing innovative therapies to patients in need.

Future research on 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is likely to focus on elucidating its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and help identify possible side effects or off-target effects early in the development process. Additionally, exploring its potential in combination therapies may uncover synergistic effects that could enhance treatment outcomes.

The versatility of pyrazolopyrazine derivatives like 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one underscores their importance as pharmacological tools. These compounds serve as valuable starting points for developing new drugs across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms of disease pathogenesis, 2325814-47-7 will undoubtedly remain at the forefront of pharmaceutical innovation.